Cas no 844699-99-6 (1-PROPANONE, 3-BROMO-1-(2,6-DIFLUOROPHENYL)-)

• Product Name: 1-PROPANONE, 3-BROMO-1-(2,6-DIFLUOROPHENYL)-
• CAS No: 844699-99-6
• MF: C₉H₇BrF₂O
• MW: 249.052088975906
• CID: 3209482
• PubChem ID: 129959722
• Update Time: 2025-04-21

1-PROPANONE, 3-BROMO-1-(2,6-DIFLUOROPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 1-PROPANONE, 3-BROMO-1-(2,6-DIFLUOROPHENYL)-
• 844699-99-6
• 3-Bromo-2',6'-difluoropropiophenone

• Inchi： 1S/C9H7BrF2O/c10-5-4-8(13)9-6(11)2-1-3-7(9)12/h1-3H,4-5H2
• InChI Key： GOZKWZHWOQUZCR-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=CC=1F)F)=O

Computed Properties

• Exact Mass: 247.96483Da
• Monoisotopic Mass: 247.96483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų